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Compound of Interest

Compound Name: tert-Butyl D-glutaminate

Cat. No.: B12997157

Get Quote

Executive Summary & Chemical Profile[1][2][3][4]
Immediate Directive: While tert-Butyl D-glutaminate (commonly H-D-Glu(OtBu)-OH) is

frequently classified as non-hazardous under GHS/OSHA standards, it must be managed as

regulated chemical waste. It is an organic solid intermediate used in peptide synthesis;

therefore, disposal protocols prioritize the prevention of environmental organic loading and the

mitigation of potential (untested) pharmacological activity.

Do not dispose of this compound down the drain. The primary disposal route is high-

temperature incineration via a licensed hazardous waste contractor.
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Parameter Detail

Chemical Name
tert-Butyl D-glutaminate (typically H-D-

Glu(OtBu)-OH)

CAS Number
45125-00-6 (Specific isomer); 2419-56-9 (L-

isomer analog)

Molecular Formula C₉H₁₇NO₄

Physical State White to off-white powder/solid

Solubility
Slightly soluble in water; Soluble in organic

solvents (DCM, EtOAc)

GHS Classification
Not Classified (Often treated as Irritant

H315/H319/H335 for safety)

Waste Stream Non-Halogenated Organic Solids or Liquids

The Logic of Disposal (Causality & Integrity)
As scientists, we do not follow rules blindly; we follow the logic of chemical hygiene. The

disposal procedures for tert-Butyl D-glutaminate are dictated by three factors:

Biological Oxygen Demand (BOD): Even non-toxic amino acid derivatives contribute

significantly to BOD in water systems. Discharging them into sanitary sewers promotes

bacterial overgrowth and disrupts local water treatment efficacy.

Unknown Pharmacological Activity: Synthetic intermediates, particularly D-amino acid

derivatives, may have uncharacterized biological effects. We treat them as "Guilty until

proven innocent" to prevent bio-accumulation.

Incineration Efficiency: This compound is carbon-rich. Mixing it with non-combustible waste

(like silica or glass) reduces the efficiency of the incinerator. Therefore, phase segregation

(keeping solids separate from liquids) is critical for the downstream disposal facility.
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Scenario A: Disposal of Pure Solid (Expired or Excess
Reagent)
Context: You have a bottle of expired H-D-Glu(OtBu)-OH.

Labeling: Affix a hazardous waste label to the original container or a clear secondary bag.

Mark as "Non-Regulated Chemical Waste - Solid."

Segregation: Do not mix with oxidizers.

Containment: Place the container inside a secondary clear polyethylene bag (double

containment) to prevent dust generation.

Disposal: Deposit into the Solid Chemical Waste Drum (often a fiberboard or poly drum).

Why: This stream goes to fuel blending or direct incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: The compound is dissolved in a solvent (e.g., Dichloromethane or DMF) after a

synthesis step.

Solvent Identification: Identify the primary solvent.

If dissolved in DCM/Chloroform: Use the Halogenated Waste stream.

If dissolved in Ethyl Acetate/Methanol/DMF: Use the Non-Halogenated Organic stream.

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved strong acids (TFA)

or bases, neutralize carefully before adding to the waste carboy to prevent exothermic

reactions inside the waste container.

Transfer: Pour into the appropriate safety carboy using a funnel.

Logging: Log the approximate concentration of the amino acid ester on the waste tag.
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Scenario C: Empty Containers & Contaminated Debris
Context: Empty reagent bottles, weigh boats, and pipette tips.

Triple Rinse:

Rinse the empty bottle three times with a small volume of a compatible solvent (e.g.,

Acetone or Ethanol).

Crucial: Pour the rinsate into the Liquid Organic Waste container, NOT down the sink.

Defacing: Cross out the original label or remove it entirely.[1]

Final Disposal:

Rinsed Bottles: Can often be recycled or placed in glass trash (verify local EHS rules).

Weigh Boats/Gloves: Place in the Solid Laboratory Waste (Yellow Bag/Burn Box) for

incineration.

Decision Logic Visualization
The following diagram illustrates the decision-making process for segregating this waste

stream.
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Figure 1: Decision matrix for the segregation of tert-Butyl D-glutaminate waste streams

ensuring regulatory compliance and incineration efficiency.

Emergency Spillage Procedures
In the event of a spill in the laboratory, follow this specific protocol to minimize exposure and

contamination.

PPE Required: Nitrile gloves, safety goggles, and a standard lab coat. (Respiratory

protection is generally not required unless large quantities of dust are generated).
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Containment:

Dry Spill: Do not sweep vigorously (avoids dust).[2] Cover with a damp paper towel or use

a HEPA-filtered vacuum if available. Scoop into a waste container.

Wet Spill: Absorb with an inert material (Vermiculite or Spill Pads). Do not use combustible

materials like sawdust if the solvent is flammable.

Decontamination: Wipe the surface with water and a mild detergent. Treat the cleaning

materials (paper towels) as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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